Cas no 62552-13-0 (Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
• CAS No: 62552-13-0
• MF: C₁₆H₃₄N₂S
• MW: 286.51956319809
• CID: 440584
• PubChem ID: 71385280
• Update Time: 2025-04-19

Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
• 1-heptyl-3-(2,4,4-trimethylpentan-2-yl)thiourea
• N-Heptyl-N'-(2,4,4-trimethylpentan-2-yl)thiourea
• DTXSID20807518
• 62552-13-0
• SCHEMBL11594676

• Inchi： 1S/C16H34N2S/c1-7-8-9-10-11-12-17-14(19)18-16(5,6)13-15(2,3)4/h7-13H2,1-6H3,(H2,17,18,19)
• InChI Key： PVMBEKCFVREEIL-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCC)NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 286.24452
• Monoisotopic Mass: 286.24427027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06